Cas no 2227759-70-6 (rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid
• CAS No: 2227759-70-6
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6330366
• PubChem ID: 165584575
• Update Time: 2025-10-29

rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid
• EN300-1533517
• rac-(1R,2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid
• 2227759-70-6

• Inchi： 1S/C28H26N2O5/c31-26(29-25-15-7-13-22(25)27(32)33)21-12-5-6-14-24(21)30-28(34)35-16-23-19-10-3-1-8-17(19)18-9-2-4-11-20(18)23/h1-6,8-12,14,22-23,25H,7,13,15-16H2,(H,29,31)(H,30,34)(H,32,33)/t22-,25+/m1/s1
• InChI Key： MSOCHEWPVWYSAE-RDGATRHJSA-N
• SMILES： OC([C@@H]1CCC[C@@H]1NC(C1=CC=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid

Rac-(1R,2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid, with CAS No. 2227759-70-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The name itself is a testament to its intricate composition, with key elements such as the fluorenylmethoxycarbonyl (Fmoc) group and the cyclopentane backbone playing pivotal roles in its properties and functionality.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis for their ability to protect amino groups during the synthesis process. In this compound, the Fmoc group is attached to an amino group, which is further connected to a benzamide moiety. This arrangement not only enhances the stability of the molecule but also contributes to its potential as a building block in medicinal chemistry. The cyclopentane ring, on the other hand, adds rigidity and structural integrity to the molecule, which can be advantageous in optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

Recent studies have highlighted the importance of stereochemistry in drug design, and this compound exemplifies this principle with its defined stereochemistry at the 1R and 2S positions. The stereochemical configuration plays a crucial role in determining the molecule's interaction with biological targets, such as enzymes or receptors. Researchers have employed advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of this compound, providing valuable insights into its potential therapeutic applications.

One of the most promising applications of rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid lies in its potential as a lead compound for drug discovery. Its unique structure allows for extensive chemical modification, enabling researchers to explore various substitution patterns and evaluate their effects on biological activity. For instance, modifications to the benzamide group or the Fmoc moiety could yield derivatives with enhanced potency or selectivity against specific targets.

In addition to its role in drug discovery, this compound has also been utilized as a chiral auxiliary in asymmetric synthesis. The use of chiral auxiliaries is a powerful strategy for constructing enantiomerically enriched compounds, which are essential for studying enantioselective biological processes. The cyclopentane backbone in this molecule provides an excellent platform for such applications due to its ability to induce high levels of enantioselectivity in various reactions.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided detailed insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. These studies have been complemented by experimental data from bioassays, which have confirmed the compound's ability to modulate key cellular pathways.

From a synthetic perspective, rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid represents a significant achievement in organic synthesis. Its construction involves a series of carefully designed reactions that highlight modern synthetic techniques such as catalytic asymmetric hydrogenation and peptide coupling methodologies. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule throughout the synthesis process.

In terms of toxicity and pharmacokinetics, preliminary studies suggest that this compound exhibits favorable properties for systemic administration. Its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing minimal susceptibility to rapid degradation. Additionally, preclinical studies in animal models have demonstrated acceptable oral bioavailability, making it a strong candidate for further development into a therapeutic agent.

Looking ahead, rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid holds immense potential for advancing our understanding of complex biological systems and for contributing to the development of novel therapeutics. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial drug discovery efforts.